Cas no 2228451-47-4 (1-1-(4-bromophenyl)cyclopropyl-2,2-difluoroethan-1-amine)

• Product Name: 1-1-(4-bromophenyl)cyclopropyl-2,2-difluoroethan-1-amine
• CAS No: 2228451-47-4
• MF: C₁₁H₁₂BrF₂N
• MW: 276.120489120483
• CID: 6255526
• PubChem ID: 165635136
• Update Time: 2025-08-03

1-1-(4-bromophenyl)cyclopropyl-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-bromophenyl)cyclopropyl-2,2-difluoroethan-1-amine
• EN300-1973339
• 1-[1-(4-bromophenyl)cyclopropyl]-2,2-difluoroethan-1-amine
• 2228451-47-4

• Inchi： 1S/C11H12BrF2N/c12-8-3-1-7(2-4-8)11(5-6-11)9(15)10(13)14/h1-4,9-10H,5-6,15H2
• InChI Key： GYDYLUANPGGSIX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C(C(F)F)N)CC1

Computed Properties

• Exact Mass: 275.01212g/mol
• Monoisotopic Mass: 275.01212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(4-bromophenyl)cyclopropyl-2,2-difluoroethan-1-amine

Comprehensive Overview of 1-(4-Bromophenyl)cyclopropyl-2,2-difluoroethan-1-amine (CAS No. 2228451-47-4)

The compound 1-(4-Bromophenyl)cyclopropyl-2,2-difluoroethan-1-amine (CAS No. 2228451-47-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a cyclopropyl ring and difluoroethyl moiety, this compound is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for novel bioactive molecules, given its ability to modulate physicochemical properties and enhance metabolic stability.

In recent years, the demand for fluorinated compounds like 1-(4-Bromophenyl)cyclopropyl-2,2-difluoroethan-1-amine has surged due to their unique electronic and steric properties. Fluorination is a key strategy in modern medicinal chemistry, as it can improve a molecule's lipophilicity, bioavailability, and binding affinity. This compound's bromophenyl group further enhances its versatility, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

The synthesis of CAS No. 2228451-47-4 typically involves multi-step organic transformations, including cyclopropanation and amine functionalization. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing common challenges such as yield and purity. These innovations align with the growing emphasis on green chemistry and sustainable manufacturing practices, which are hot topics in the scientific community.

From a pharmacological perspective, 1-(4-Bromophenyl)cyclopropyl-2,2-difluoroethan-1-amine has shown promise in early-stage drug development. Its structural motifs are frequently found in kinase inhibitors and GPCR modulators, two major classes of therapeutic agents. Researchers are also investigating its potential in central nervous system (CNS) drug design, where fluorinated amines play a critical role in blood-brain barrier penetration. These applications are frequently searched in academic and industrial databases, reflecting the compound's relevance in cutting-edge research.

In material science, the difluoroethylamine moiety of this compound contributes to the development of advanced polymers and liquid crystals. Its incorporation into polymeric backbones can enhance thermal stability and optical properties, making it attractive for OLED and semiconductor applications. This interdisciplinary appeal underscores the compound's importance beyond traditional chemistry, bridging gaps between pharmaceuticals and high-tech materials.

Quality control and analytical characterization of CAS No. 2228451-47-4 are critical for ensuring its applicability in research. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are frequently discussed in online forums and scientific publications, as researchers seek reliable protocols for handling such specialized compounds.

As the scientific community continues to explore 1-(4-Bromophenyl)cyclopropyl-2,2-difluoroethan-1-amine, its commercial availability from reputable suppliers has become a common query among researchers. Ensuring access to high-quality batches is essential for reproducible results, a concern often raised in research collaboration platforms and procurement discussions. The compound's storage conditions and handling precautions are also frequently searched topics, highlighting the need for proper documentation and safety guidelines.

In summary, 1-(4-Bromophenyl)cyclopropyl-2,2-difluoroethan-1-amine (CAS No. 2228451-47-4) represents a fascinating intersection of chemistry, pharmacology, and material science. Its structural complexity and functional diversity make it a subject of ongoing investigation, with potential breakthroughs in multiple high-impact fields. By staying abreast of the latest research trends and technological advancements, scientists can unlock the full potential of this remarkable compound.